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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octyl propionate

Cat. No.: B12653299

A Comprehensive Technical Guide to 3,7-
Dimethyl-1-octyl propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7-Dimethyl-1-octyl propionate, also known by its IUPAC name 3,7-dimethyloctyl
propanoate, is an ester recognized for its potential applications in the fragrance industry and as
a penetration enhancer in transdermal drug delivery systems. Its specific physicochemical
properties, stemming from its branched alkyl chain and ester functionality, make it a molecule
of interest for formulation scientists and chemists exploring novel excipients and bioactive
compounds. This technical guide provides a detailed overview of its chemical structure,
physicochemical properties, a representative synthesis protocol, and relevant experimental
data.

Chemical Structure and IUPAC Name
o |[UPAC Name: 3,7-dimethyloctyl propanoate[1]
e Synonyms: 3,7-Dimethyl-1-octyl propionate

e Molecular Formula: C13H2602
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e Chemical Structure:

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for 3,7-Dimethyl-1-octyl propionate.

Property Value Source

Molecular Weight 214.35 g/mol PubChem

4.05 (t, J = 6.8 Hz, 2H), 2.29
(q,J =7.6 Hz, 2H), 1.68 — 1.45
1H NMR (CDCls, 300 MHz) & (m, 3H), 1.35 — 1.08 (m, 6H),
(ppm) 1.15 (t, J = 7.6 Hz, 3H), 0.89
(d, J = 6.5 Hz, 3H), 0.86 (d, J =
6.6 Hz, 6H)

Royal Society of Chemistry

174.6, 62.9, 39.3, 37.3, 35.1,
29.8, 28.0, 27.5, 24.7, 22.7, Royal Society of Chemistry
22.6,19.7,9.2

13C NMR (CDCls, 75 MHz) &
(ppm)

Experimental Protocols
Synthesis of 3,7-Dimethyl-1-octyl propionate via
Esterification

While a specific detailed protocol for the synthesis of 3,7-Dimethyl-1-octyl propionate was not
found in the reviewed literature, a standard esterification procedure can be employed. The
following is a representative protocol based on common laboratory practices for the synthesis
of similar esters.

Materials:
e 3,7-dimethyloctan-1-ol
e Propionyl chloride

» Pyridine (or another suitable base, e.g., triethylamine)
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e Anhydrous diethyl ether (or dichloromethane)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

« Rotary evaporator

o Standard laboratory glassware for reactions and extractions

e Magnetic stirrer and stir bar

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 3,7-dimethyloctan-1-ol (1.0 equivalent) in anhydrous diethyl
ether. Cool the solution to 0 °C using an ice bath.

o Addition of Reagents: To the cooled solution, add pyridine (1.2 equivalents) followed by the
dropwise addition of propionyl chloride (1.1 equivalents). The reaction mixture is typically
stirred at 0 °C for 30 minutes and then allowed to warm to room temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) until the starting alcohol is consumed.

o Workup: Upon completion, quench the reaction by the slow addition of water. Transfer the
mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated aqueous
NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent using a rotary evaporator to obtain the crude product.

 Purification: The crude 3,7-Dimethyl-1-octyl propionate can be purified by flash column
chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and
ethyl acetate) to yield the pure ester.
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Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3,7-Dimethyl-1-octyl
propionate via the esterification of 3,7-dimethyloctan-1-ol with propionyl chloride.
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Caption: Synthesis workflow for 3,7-Dimethyl-1-octyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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